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Compound of Interest

Compound Name: p-Tolunitrile

Cat. No.: B1678323 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 4-Methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the safe handling and storage of 4-

methylbenzonitrile (also known as p-tolunitrile), a key intermediate in the pharmaceutical and

agrochemical industries.[1] Adherence to these guidelines is crucial to ensure personnel safety

and maintain the integrity of the compound.

Chemical and Physical Properties
4-Methylbenzonitrile is a beige solid characterized by a benzene ring substituted with a methyl

group and a nitrile functional group.[2][3] It is moderately polar and stable under standard

conditions.[2]

Table 1: Physical and Chemical Data for 4-Methylbenzonitrile
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Property Value Reference

CAS Number 104-85-8 [2]

Molecular Formula C8H7N [2][3]

Molecular Weight 117.15 g/mol [3]

Melting Point 85.1 °F (29.5 °C) [3]

Boiling Point
423.7 °F (217.6 °C) at 760

mmHg
[3]

Flash Point 185 °F (85 °C) [3]

Density 0.9805 g/cm³ at 86 °F (30 °C) [3]

Solubility
Less than 1 mg/mL at 63 °F

(17 °C)
[3]

Hazard Identification and Toxicity
4-Methylbenzonitrile is considered moderately toxic if inhaled, ingested, or through skin

contact.[2] Acute exposure can lead to irritation of the eyes, skin, and respiratory tract, with

symptoms including coughing, headache, and nausea.[2] While not classified as a carcinogen

by IARC or the US EPA, it should be handled with care due to potential systemic toxicity.[2]

Table 2: Hazard Statements and Precautionary Measures
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Hazard Statement Precautionary Statement Reference

H315: Causes skin irritation
P264: Wash skin thoroughly

after handling.
[4]

H319: Causes serious eye

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

[4]

H335: May cause respiratory

irritation

P271: Use only outdoors or in

a well-ventilated area.
[2]

H302 + H312 + H332: Harmful

if swallowed, in contact with

skin or if inhaled

P302 + P352 + P312: IF ON

SKIN: Wash with plenty of

water. Call a POISON

CENTER/doctor if you feel

unwell.

P304 + P340 + P312: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Call a POISON

CENTER/doctor if you feel

unwell.

[2]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4]

Experimental Protocol for Safe Handling and
Dispensing
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This protocol outlines the steps for safely handling and dispensing 4-methylbenzonitrile in a

laboratory setting.

3.1. Personal Protective Equipment (PPE) Before handling the compound, ensure the following

PPE is worn:

Eye Protection: Chemical safety goggles or a face shield compliant with NIOSH (US) or EN

166 (EU) standards.[4]

Hand Protection: Chemically resistant gloves. Gloves must be inspected for integrity before

use.[4][5]

Body Protection: A lab coat or chemical-resistant apron. For larger quantities, fire/flame

resistant and impervious clothing is recommended.[5]

Respiratory Protection: Handling should be done in a well-ventilated area or under a

chemical fume hood.[5][6] If ventilation is inadequate, a NIOSH/MSHA or European Standard

EN 149 approved respirator is necessary.[6][7]

3.2. Dispensing Procedure

Preparation: Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Have all necessary equipment (spatulas, weighing paper, secondary containers) ready.

Container Handling: Before opening, allow the container to reach room temperature to avoid

moisture condensation.

Dispensing Solid: Carefully open the container. Use a clean spatula to transfer the desired

amount of the solid onto weighing paper or into a secondary container. Avoid creating dust.

[4][5]

Container Sealing: Tightly close the main container immediately after dispensing.

Cleanup: Clean any minor spills immediately. Dispose of contaminated materials (e.g.,

weighing paper, gloves) in a designated, sealed waste container.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[4]
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Storage and Incompatibility
Proper storage is essential to maintain the stability and purity of 4-methylbenzonitrile.

Table 3: Storage Conditions

Parameter Recommendation Reference

Temperature

Store in a cool, dry place.[2][7]

Some sources suggest

refrigeration.[3] Ideal storage

temperature is below 30°C.[2]

Atmosphere

Store in a well-ventilated area.

[2][5] For long-term stability,

storage under an inert gas like

nitrogen is recommended.[6]

Container

Keep in a tightly closed,

properly labeled container.[2]

[5][6][7]

Incompatibilities

Store away from strong

oxidizing agents, strong acids,

strong bases, and reducing

agents.[2][6] Also, keep away

from foodstuffs.[5][6]

Nitriles can react violently with strong oxidizing acids and may polymerize in the presence of

some metals.[2] The combination of bases and nitriles can produce hydrogen cyanide gas.[2]

Emergency Procedures
Table 4: First Aid Measures
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Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4][5][7]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water. Seek medical

attention if irritation persists.

[3][4][5][7]

Eye Contact

Rinse cautiously with plenty of

water for at least 15 minutes,

including under the eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[4][5][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[4][5]

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][5][7]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid dust

formation and breathing vapors or dust.[4][5]
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Environmental Precautions: Prevent the chemical from entering drains.[5]

Containment and Cleanup: Sweep up the spilled material and place it into a suitable, closed

container for disposal.[4]

Logical Workflows
The following diagrams illustrate the key workflows for handling and responding to incidents

involving 4-methylbenzonitrile.
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Equilibrate Container to Room Temperature

Carefully Dispense Chemical

Securely Seal Container

Clean Work Area

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Methylbenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1678323?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Exposure Response

Incident Occurs

Evacuate Area

Spill

Move to Fresh Air (Inhalation)

InhalationRemove Contaminated Clothing (Skin)

Skin/Eye Contact

Wear Appropriate PPE

Contain and Clean Up Spill

Dispose of Waste

Seek Immediate Medical Attention

Rinse with Water for 15 min (Skin/Eyes)

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/p-Tolunitrile
https://www.cdhfinechemical.com/images/product/msds/37_1419036762_4-METHYLBENZONITRILECASNO-104-85-8-MSDS.pdf
https://www.chemicalbook.com/msds/4-acetyl-2-methylbenzonitrile.pdf
https://www.benchchem.com/pdf/4_Aminomethyl_3_methylbenzonitrile_storage_and_handling_guidelines.pdf
https://pim-resources.coleparmer.com/sds/10510.pdf
https://www.benchchem.com/product/b1678323#handling-and-storage-precautions-for-4-methylbenzonitrile
https://www.benchchem.com/product/b1678323#handling-and-storage-precautions-for-4-methylbenzonitrile
https://www.benchchem.com/product/b1678323#handling-and-storage-precautions-for-4-methylbenzonitrile
https://www.benchchem.com/product/b1678323#handling-and-storage-precautions-for-4-methylbenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

